Cas no 139896-91-6 (methyl 4-bromoquinoline-2-carboxylate)

• Product Name: methyl 4-bromoquinoline-2-carboxylate
• CAS No: 139896-91-6
• MF: C₁₁H₈BrNO₂
• MW: 266.090722084045
• MDL: MFCD18837710
• CID: 2621189
• PubChem ID: 15747662
• Update Time: 2025-06-11

methyl 4-bromoquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-bromoquinoline-2-carboxylate
• DB-386579
• 139896-91-6
• EN300-3321400
• AT26700
• CS-0246517
• 2-Quinolinecarboxylic acid, 4-bromo-, methyl ester
• SCHEMBL1694287
• 973-296-0

• MDL： MFCD18837710
• Inchi： 1S/C11H8BrNO2/c1-15-11(14)10-6-8(12)7-4-2-3-5-9(7)13-10/h2-6H,1H3
• InChI Key： SNHSQSPDMCSGCX-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)OC)N=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 264.97384g/mol
• Monoisotopic Mass: 264.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines

Additional information on methyl 4-bromoquinoline-2-carboxylate

Methyl 4-bromoquinoline-2-carboxylate (CAS No. 139896-91-6): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 4-bromoquinoline-2-carboxylate (CAS No. 139896-91-6) is a highly versatile and significant intermediate in the realm of pharmaceutical chemistry. This compound, characterized by its brominated quinoline core, has garnered considerable attention due to its utility in the synthesis of various bioactive molecules. The presence of both a bromine substituent and a carboxylate ester group makes it a valuable building block for medicinal chemists, enabling diverse functionalization strategies.

The structural motif of methyl 4-bromoquinoline-2-carboxylate is derived from quinoline, a heterocyclic aromatic compound with a rich history in drug discovery. Quinoline derivatives have been extensively explored for their pharmacological properties, including antimicrobial, antimalarial, and anticancer activities. The introduction of a bromine atom at the 4-position and an ester group at the 2-position enhances the reactivity of this scaffold, facilitating further chemical modifications.

In recent years, significant advancements have been made in the application of methyl 4-bromoquinoline-2-carboxylate in the development of novel therapeutic agents. One notable area of research involves its use as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cellular signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. By leveraging the bromine and ester functionalities, researchers can design molecules that selectively inhibit specific kinases, thereby mitigating disease progression.

Moreover, the quinoline scaffold has been increasingly utilized in the design of antiviral agents. The broad-spectrum antiviral activity of quinoline derivatives stems from their ability to interfere with viral replication mechanisms. For instance, recent studies have highlighted the potential of quinoline-based compounds in combating RNA viruses, including those responsible for influenza and COVID-19. The brominated derivative methyl 4-bromoquinoline-2-carboxylate serves as a key intermediate in synthesizing such antiviral molecules, offering hope for new treatment strategies.

The synthesis of methyl 4-bromoquinoline-2-carboxylate typically involves multi-step organic reactions that begin with the bromination of quinoline followed by esterification. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications. Additionally, green chemistry principles have been incorporated into its synthesis to minimize environmental impact, ensuring sustainable production practices.

Another area where methyl 4-bromoquinoline-2-carboxylate has shown promise is in the development of metal-organic frameworks (MOFs). MOFs are porous materials composed of metal ions or clusters coordinated with organic ligands. These frameworks have diverse applications, including gas storage, separation technologies, and catalysis. The carboxylate group in methyl 4-bromoquinoline-2-carboxylate acts as a versatile ligand, allowing for the construction of stable and functional MOFs with tailored properties.

The pharmacological potential of methyl 4-bromoquinoline-2-carboxylate extends beyond its role as an intermediate. Several preclinical studies have demonstrated its efficacy in modulating various biological pathways. For example, researchers have investigated its effects on topoisomerases, enzymes essential for DNA replication and repair. By inhibiting these enzymes, quinoline derivatives like methyl 4-bromoquinoline-2-carboxylate can induce apoptosis in cancer cells, making them promising candidates for anticancer therapy.

In conclusion, methyl 4-bromoquinoline-2-carboxylate (CAS No. 139896-91-6) is a cornerstone compound in pharmaceutical synthesis due to its structural versatility and functional reactivity. Its applications span across multiple therapeutic areas, including oncology, virology, and material science. As research continues to uncover new synthetic routes and pharmacological targets, this compound is poised to play an even greater role in the development of innovative treatments for human diseases.